molecular formula C21H13BrClN3O2 B5045079 3-bromo-N-{4-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]phenyl}benzamide

3-bromo-N-{4-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]phenyl}benzamide

Cat. No.: B5045079
M. Wt: 454.7 g/mol
InChI Key: FRXOISZIMJRTRM-UHFFFAOYSA-N
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Description

“3-bromo-N-{4-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]phenyl}benzamide” is a complex organic compound. It contains a benzamide group, which is an amide derived from benzoic acid, and an oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms .


Molecular Structure Analysis

The molecular structure of this compound includes a benzamide group attached to a bromine atom and an oxadiazole ring attached to a chlorine atom . The oxadiazole ring is a five-membered ring with two nitrogen atoms, one oxygen atom, and two carbon atoms .


Physical and Chemical Properties Analysis

The compound “this compound” has a molecular weight of 310.574 . Other physical and chemical properties such as melting point, boiling point, and solubility are not specified in the available resources.

Properties

IUPAC Name

3-bromo-N-[4-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]phenyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H13BrClN3O2/c22-16-5-1-3-14(11-16)20(27)24-18-9-7-13(8-10-18)19-25-21(28-26-19)15-4-2-6-17(23)12-15/h1-12H,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FRXOISZIMJRTRM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)Cl)C2=NC(=NO2)C3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H13BrClN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

454.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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